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Compound of Interest

Compound Name: 5-Fluoro-2-nitroaniline

Cat. No.: B053378

An In-depth Technical Guide to 5-Fluoro-2-
nitroaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Fluoro-2-nitroaniline (CAS
Number: 2369-11-1), a key chemical intermediate. The document details its chemical and
physical properties, molecular structure, synthesis protocols, applications, and safety
information, tailored for professionals in research and development.

Core Chemical Identity

5-Fluoro-2-nitroaniline is an organic compound featuring a benzene ring substituted with a
fluorine atom, a nitro group, and an amino group.[1] Its unique structure makes it a versatile

building block in the synthesis of more complex molecules, particularly in the pharmaceutical
and agrochemical industries.[2]

CAS Number: 2369-11-1[3][4]

Molecular Formula: CeHsFN202[3][5]

IUPAC Name: 5-fluoro-2-nitroaniline[6]

Alternate Names: 2-Amino-4-fluoronitrobenzene, 5-fluoro-2-nitrophenylamine[1][3]
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Physicochemical and Spectroscopic Data

The properties of 5-Fluoro-2-nitroaniline are summarized below. This data is essential for its
handling, storage, and application in experimental settings.

Property Value Reference
Molecular Weight 156.11 g/mol [3][6]
Light yellow to brown powder
Appearance [L1121I517]
or crystals
Melting Point 96.0 to 100.0 °C [21[71[8]
Boiling Point 295.5 + 20.0 °C (Predicted) [8]

N Slightly soluble in water.
Solubility _ [71[8]
Soluble in methanol.

Purity Typically >98.0% (GC) [7]

Room temperature,
Storage Temperature recommended in a cool, dark [71[9]
place (<15°C)

Spectroscopic Information: Spectral data for 5-Fluoro-2-nitroaniline is available across
various databases, which is crucial for structural confirmation and purity analysis. Available
data includes:

e 'HNMR, 3C NMR, *°F NMR[10][11][12]
e Infrared (IR) Spectroscopy[10][13]
e Mass Spectrometry (MS)[10][13]

Molecular Structure

The molecular structure of 5-Fluoro-2-nitroaniline consists of a benzene ring with three
substituents. The amino (-NHz) and nitro (-NO2z) groups are positioned ortho to each other,
while the fluorine (-F) atom is in the meta position relative to the nitro group and para to the
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amino group. This arrangement of electron-withdrawing (nitro and fluoro) and electron-donating
(amino) groups influences the molecule's reactivity and properties.

Synthesis and Experimental Protocols

5-Fluoro-2-nitroaniline is synthesized via several methods. Below are detailed protocols for
two common approaches.

Method 1: Amination of 2,4-Difluoronitrobenzene

This method involves the reaction of 2,4-difluoronitrobenzene with ammonia, where the fluorine
atom at the 4-position is selectively substituted by an amino group.

o Experimental Protocol:

o In a 500mL reaction flask, add 180g of water and 159g (1 mol) of 2,4-difluoronitrobenzene
at room temperature.[14]

o Initiate stirring and introduce 42.5g of ammonia gas while maintaining the temperature
between 35-40°C.[14]

o Hold the reaction mixture at this temperature for 3 hours.[14]
o Monitor the reaction for the disappearance of the starting material.[14]

o Once the reaction is complete, cool the mixture to 5-10°C with continued stirring to induce
crystallization.[14]

o Filter the resulting solid to obtain 5-fluoro-2-nitroaniline. The reported yield is
approximately 98.5%.[14]

Method 2: Selective Reduction of 2,4-Dinitrofluorobenzene

This process involves the selective reduction of the nitro group at the 2-position of 2,4-
dinitrofluorobenzene using iron powder in the presence of an acid.[15]

o Experimental Protocol:
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o Prepare a suspension of 8.1g of electrolytic iron powder in 100 ml of acetic acid and heat
it to reflux.[15]

o Separately, dissolve 99 of 2,4-dinitrofluorobenzene in 30 ml of acetic acid.[15]

o Add the 2,4-dinitrofluorobenzene solution to the refluxing iron suspension.[15]

o Continue refluxing the mixture for 10 minutes.[15]

o Pour the reaction mixture into ice-water and extract the product with ethyl acetate.[15]

o Wash the organic extracts sequentially with a saturated sodium bicarbonate solution,
water, and a saturated sodium chloride solution.[15]

o Dry the organic layer over anhydrous magnesium sulfate and concentrate to yield crude
crystals.[15]

o Recrystallize the crude product from ethanol to obtain pure 5-fluoro-2-nitroaniline. The
reported yield is 70%.[15]

Method 2: Selective Reduction
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Caption: Synthesis workflows for 5-Fluoro-2-nitroaniline.

Applications in Research and Drug Development
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5-Fluoro-2-nitroaniline is a crucial intermediate in various fields due to its versatile chemical
reactivity.

o Pharmaceutical Development: It is a key building block in the synthesis of pharmaceuticals,
particularly fluorine-containing benzimidazoles with anti-lipase activity and various anti-
cancer agents.[2][4] Its structure allows for modifications that can influence biological
pathways.[2]

o Agrochemicals: The compound is used to formulate herbicides and pesticides, contributing to
crop protection.[2]

o Dye Manufacturing: It serves as an intermediate in the production of dyes and pigments.[2]

[5]

o Radiopharmaceutical Synthesis: In nuclear medicine, it can be used as an intermediate for
synthesizing radiolabeled compounds for diagnostic and therapeutic purposes, such as in
tumor imaging with Positron Emission Tomography (PET).[5]

o Material Science: It contributes to the development of advanced materials like polymers and
composites.[2]
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Caption: Key application areas of 5-Fluoro-2-nitroaniline.
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Safety and Handling

5-Fluoro-2-nitroaniline is classified as a hazardous substance and requires careful handling.

[3] The following table summarizes its GHS hazard statements and precautionary measures.

Hazard Category

GHS Statement

Precautionary Measures

Acute Toxicity

H302+H312+H332: Harmful if
swallowed, in contact with skin
or if inhaled.[7]

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.[7] P270: Do not eat, drink
or smoke when using this
product.[7] P280: Wear
protective gloves/protective
clothing/eye protection/face

protection.[7]

Skin Irritation

H315: Causes skin irritation.[7]

P264: Wash skin thoroughly
after handling.[7] P302+P352:
IF ON SKIN: Wash with plenty

of water.[7]

Eye Irritation

H319: Causes serious eye

irritation.[7]

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[16]

Respiratory Irritation

May cause respiratory
irritation.[16]

P271: Use only outdoors or in
a well-ventilated area.[7]
P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for
breathing.[7]

Disposal

P501: Dispose of
contents/container to an

approved waste disposal plant.

[7]
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First Aid Measures:

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen.[17][18]

Skin Contact: Take off contaminated clothing immediately and wash the skin with plenty of

water.[16][17]

Eye Contact: Rinse with pure water for at least 15 minutes.[16][17]

Ingestion: Rinse mouth with water. Call a POISON CENTER or doctor if you feel unwell.[7]

[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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